Cas no 2418596-58-2 (6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide)
6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- Z4425088876
- 6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide
- rac-6-fluoro-N-[(2R,3S)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide
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- Inchi: 1S/C17H16FN3O2/c18-14-8-6-12(10-19-14)17(23)20-13-7-9-15(22)21-16(13)11-4-2-1-3-5-11/h1-6,8,10,13,16H,7,9H2,(H,20,23)(H,21,22)/t13-,16-/m1/s1
- InChI Key: ZPHCLHMJVMJLKB-CZUORRHYSA-N
- SMILES: FC1=CC=C(C=N1)C(N[C@@H]1CCC(N[C@@H]1C1C=CC=CC=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 440
- XLogP3: 1.5
- Topological Polar Surface Area: 71.1
6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26689826-0.05g |
rac-6-fluoro-N-[(2R,3S)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide |
2418596-58-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on 6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide
Recent Advances in the Study of 6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide (CAS: 2418596-58-2)
The compound 6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide (CAS: 2418596-58-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.
Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The stereochemistry of the molecule, with its (2S,3R) configuration, has been shown to be critical for its binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the interaction between this compound and its target proteins, providing valuable insights into its mechanism of action.
In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting high efficacy and low toxicity in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide effectively reduced neuroinflammation in a mouse model of Alzheimer's disease, suggesting its potential as a novel therapeutic agent. Further pharmacokinetic studies have also indicated favorable bioavailability and metabolic stability, which are essential for its development into a viable drug candidate.
Despite these encouraging findings, challenges remain in optimizing the compound's formulation and delivery for clinical use. Ongoing research is focused on addressing these issues, with several pharmaceutical companies expressing interest in advancing this compound through the drug development pipeline. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 6-Fluoro-N-[(2S,3R)-6-oxo-2-phenylpiperidin-3-yl]pyridine-3-carboxamide represents a promising candidate for the treatment of various diseases, particularly those involving inflammatory and neurodegenerative pathways. Continued research and development efforts will be crucial in realizing its full therapeutic potential.
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